1-(2,4-Dihydroxy-5-isobutyl-phenyl)-ethanone

• Molecular Formula: C12H16O3
• Molecular Weight: 208.25 g/mol
• IUPAC Name: 1-[2,4-dihydroxy-5-(2-methylpropyl)phenyl]ethanone
• InChI: InChI=1S/C12H16O3/c1-7(2)4-9-5-10(8(3)13)12(15)6-11(9)14/h5-7,14-15H,4H2,1-3H3
• InChI Key: GWQCWCPHAWVRGR-UHFFFAOYSA-N
• Canonical SMILES: CC(C)CC1=CC(=C(C=C1O)O)C(=O)C

Description

1-(2,4-Dihydroxy-5-isobutyl-phenyl)-ethanone is a useful research compound. Its molecular formula is C12H16O3 and its molecular weight is 208.25 g/mol. The purity is usually 95%.
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Synthesis routes and methods I

Procedure details

4-Isobutyl-benzene-1,3-diol (1 eq)was taken up in BF3.Oet2 (6 eq) and aceticacid (2 eq) was added. The solution was heated for 16 hours at 90° C. than allowed to cool to room temperature. The solution was added drop wise to 10% NaOAc (aq) and allowed to stand for 4 hours, before being extracted twice with diethyl ether. The organic phases were combined and washed with sat. NaHCO3 (aq), then dried over magnesium sulfate, filtered and concentrated in vacuo to give 1-(2,4-dihydroxy-5-isobutyl-phenyl)-ethanone, which was used without additional purification.

Synthesis routes and methods II

Procedure details

4-Isobutyl-benzene-1,3-diol (1 eq) was taken up in BF3.OEt2 (6 eq) and acetic acid (2 eq) was added. The solution was heated for 16 hours at 90° C. than allowed to cool to room temperature. The solution was added drop wise to 10% NaOAc (aq) and allowed to stand for 4 hours, before being extracted twice with diethyl ether. The organic phases were combined and washed with sat. NaHCO3 (aq), then dried over magnesium sulfate, filtered and concentrated in vacuo to give 1-(2,4-dihydroxy-5-isobutyl-phenyl)-ethanone, which was used without additional purification.